Cas no 5211-45-0 (Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro-)

• Product name: Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro-
• CAS No: 5211-45-0
• MF: C₇HClF₄O₂
• MW: 228.528255224228
• CID: 360596
• PubChem ID: 11009727

Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro-
• 4-chloro-2,3,5,6-tetrafluorobenzoic acid
• DTXSID20451772
• 5211-45-0

• Inchi： InChI=1S/C7HClF4O2/c8-2-5(11)3(9)1(7(13)14)4(10)6(2)12/h(H,13,14)
• InChI Key： ZFQCNEAYPFEVPZ-UHFFFAOYSA-N
• SMILES： OC(C1=C(F)C(F)=C(Cl)C(F)=C1F)=O

Computed Properties

• Exact Mass: 227.96013
• Monoisotopic Mass: 227.9601196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives